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Compound of Interest

Compound Name: 2-Iodo-1,4-benzenediamine

Cat. No.: B186498 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for 2-Iodo-1,4-benzenediamine (CAS RN: 69951-01-5). Due to its chemical

nature as a substituted aromatic amine, this compound requires specific handling and storage

protocols to ensure its integrity and prevent degradation, which could impact experimental

outcomes and product quality.

Chemical Properties
A summary of the key chemical properties of 2-Iodo-1,4-benzenediamine is provided in the

table below.

Property Value

Molecular Formula C₆H₇IN₂

Molecular Weight 234.04 g/mol

Appearance Solid

CAS Number 69951-01-5

Stability Profile
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Detailed quantitative stability data for 2-Iodo-1,4-benzenediamine is not extensively available

in the public domain. However, based on the general chemical properties of aromatic amines

and iodo-substituted benzene derivatives, the compound is expected to be sensitive to several

environmental factors. Aromatic amines are susceptible to oxidation, which can be accelerated

by exposure to air (oxygen) and light. The presence of an iodine substituent may also influence

its stability.

General Sensitivities:

Light: Aromatic amines can undergo photochemical degradation. It is crucial to protect 2-
Iodo-1,4-benzenediamine from light sources.

Air/Oxygen: The amine functional groups are prone to oxidation, which can lead to the

formation of colored impurities and degradation products.

Temperature: Elevated temperatures can increase the rate of degradation reactions.

The following table summarizes the known and inferred stability characteristics.

Condition Stability Remarks

Temperature Data not available

Higher temperatures are

expected to accelerate

degradation.

Light Sensitive
Expected to degrade upon

exposure to light.

Air (Oxygen) Sensitive Prone to oxidation.

Humidity Data not available

Hygroscopic nature has not

been documented, but should

be considered a possibility for

aromatic amines.

Recommended Storage Conditions
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To maintain the purity and stability of 2-Iodo-1,4-benzenediamine, the following storage

conditions are recommended[1]. Adherence to these conditions is critical for preventing

degradation and ensuring the reliability of research and development activities.

Parameter Recommended Condition

Temperature 2-8°C

Atmosphere Inert atmosphere (e.g., Argon, Nitrogen)

Light Keep in a dark place

Container Tightly sealed, light-resistant container

Experimental Protocols
Specific, validated experimental protocols for the quantitative assessment of 2-Iodo-1,4-
benzenediamine stability are not readily available in published literature. However, standard

methodologies for stability testing of chemical compounds can be adapted.

General Approach for Stability Assessment (Forced Degradation Study):

A forced degradation study could be designed to understand the intrinsic stability of 2-Iodo-1,4-
benzenediamine. This typically involves exposing the compound to a range of stress

conditions, more severe than accelerated storage conditions.

Example Workflow for a Forced Degradation Study:
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Caption: Workflow for a forced degradation study of 2-Iodo-1,4-benzenediamine.

Logical Relationship of Storage and Stability
The stability of 2-Iodo-1,4-benzenediamine is directly influenced by its storage conditions. The

following diagram illustrates the logical relationship between environmental factors and the

chemical integrity of the compound.
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Caption: Factors influencing the stability of 2-Iodo-1,4-benzenediamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b186498#stability-and-storage-conditions-for-2-iodo-1-
4-benzenediamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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